Chemical Structure, Properties, and Synthetic Applications of 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one
Chemical Structure, Properties, and Synthetic Applications of 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one
Executive Summary
The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (commonly referred to as 5-allyl-2-amino-4,6-pyrimidinediol) is a highly versatile, multi-functional pyrimidine derivative. Characterized by its reactive allyl side-chain and tautomeric pyrimidine core, it serves as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs), including respiratory stimulants and selective adenosine receptor ligands. This technical guide explores its structural chemistry, physicochemical properties, and provides field-proven, self-validating synthetic protocols detailing the mechanistic causality behind each experimental choice.
Structural Chemistry & Tautomerism
The structural complexity of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one arises from the highly dynamic keto-enol tautomerism inherent to 4,6-oxygenated pyrimidines. Depending on the solvent polarity, pH, and temperature, the molecule exists in a state of equilibrium between three primary tautomers: the aromatic diol form, the semi-aromatic keto-enol form, and the non-aromatic dione form.
Understanding this tautomeric shift is critical for downstream functionalization. For instance, electrophilic halogenation (e.g., using POCl3 ) relies on the nucleophilic character of the oxygen atoms, which is maximized when the molecule is driven toward its enol (diol) tautomer.
Tautomeric equilibrium states of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one.
Physicochemical Identity and Safety Profile
To ensure experimental reproducibility and laboratory safety, researchers must adhere to established physicochemical baselines and GHS classifications. The compound is a known irritant, requiring standard PPE (gloves, goggles, and respiratory protection) during handling [1].
Table 1: Physicochemical Properties
| Property | Value |
| IUPAC Name | 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one |
| Common Synonyms | 5-Allyl-2-amino-4,6-pyrimidinediol; 5-Allyl-2-aminopyrimidine-4,6-diol |
| CAS Registry Number | 97570-29-1 |
| Molecular Formula | C7H9N3O2 |
| Molecular Weight | 167.168 g/mol |
| Commercial Purity | ≥ 95% |
Table 2: GHS Safety & Handling Data
| Hazard Class | GHS Category | Hazard Statement |
| Skin Irritation | Category 2 | H315: Causes skin irritation |
| Eye Irritation | Category 2A | H319: Causes serious eye irritation |
| Specific Target Organ Toxicity | Category 3 | H335: May cause respiratory irritation |
Synthetic Methodologies: Protocols & Causality
The synthesis of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one relies on the base-catalyzed condensation of guanidine with diethyl allylmalonate. Below is a self-validating protocol adapted from established pharmaceutical patents and medicinal chemistry literature [2, 3].
Protocol A: Primary Condensation Synthesis
Reagents Required:
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Guanidine hydrochloride (0.28 mol)
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Diethyl allylmalonate (0.28 mol)
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Sodium metal (for alkoxide generation)
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Absolute ethanol (anhydrous)
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3N Hydrochloric acid ( HCl )
Step-by-Step Workflow:
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Alkoxide Generation: Dissolve sodium metal in anhydrous absolute ethanol at 0–5 °C to generate sodium ethoxide ( NaOEt ).
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Causality: A strong, non-aqueous base is required. If water is present, it will irreversibly hydrolyze the diethyl allylmalonate into its unreactive dicarboxylic acid form, quenching the condensation.
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Guanidine Free-Basing: Add guanidine hydrochloride to the cold NaOEt solution and stir for 10 minutes.
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Causality: Guanidine hydrochloride is highly stable due to resonance and lacks the nucleophilicity required for ester attack. The alkoxide deprotonates the salt, releasing free guanidine as a potent bis-nucleophile.
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Malonate Condensation: Add diethyl allylmalonate dropwise to the mixture. Allow the reaction to warm to room temperature and stir for 18 hours.
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Causality: The extended reaction time at room temperature provides the thermodynamic allowance for the sequential nucleophilic acyl substitution. The amine groups of guanidine attack both ester carbonyls, driving the double cyclization that forms the pyrimidine ring.
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Isoelectric Precipitation: Acidify the crude reaction mixture with 3N HCl until the pH reaches exactly 6.0.
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Causality: In the highly basic reaction medium, the pyrimidinone product exists as a highly soluble sodium salt. The pKa of the enol form is approximately 4–5. Adjusting the pH to 6 neutralizes the salt to its isoelectric point, triggering massive precipitation of the neutral compound.
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Isolation: Collect the solid by vacuum filtration, wash thoroughly with cold ethanol to remove unreacted starting materials, and recrystallize from water to yield the pure product (~62% yield).
Protocol B: Downstream Chlorination (API Precursor Generation)
To utilize this compound in drug development (e.g., Traube purine synthesis), the hydroxyl/oxo groups must be converted to superior leaving groups.
Step-by-Step Workflow:
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Reagent Mixing: Suspend 5-allyl-2-amino-4,6-dihydroxypyrimidine (28.0 mmol) in Phosphorus oxychloride ( POCl3 , 180 mL).
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Halogenation: Slowly add Phosphorus pentachloride ( PCl5 , 29.5 mmol) at 60 °C, followed by the dropwise addition of a catalytic amount of diethylaniline.
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Causality: POCl3 acts as both solvent and reagent, but PCl5 is required to drive the reaction to completion. Diethylaniline acts as an acid scavenger and nucleophilic catalyst, facilitating the displacement of the activated phosphorodichloridate leaving group by chloride ions.
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Reflux & Quenching: Elevate the temperature to 120 °C and reflux overnight. Carefully quench the mixture over crushed ice to destroy excess POCl3 , yielding 5-allyl-2-amino-4,6-dichloropyrimidine .
Synthetic pathway and downstream pharmaceutical functionalization workflow.
Applications in Drug Development
The synthetic utility of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one is heavily documented in the development of novel therapeutics.
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Respiratory Stimulants: Derivatives synthesized from the 4,6-dichloro intermediate are utilized in the treatment of respiratory control disorders. The allyl group provides a critical hydrophobic anchor that enhances blood-brain barrier (BBB) penetration for central nervous system targeting [2].
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Adenosine Receptor Ligands: The compound is a foundational building block for synthesizing purine- and ribose-modified adenosine analogues. By cyclizing the pyrimidine into a purine core, researchers have developed highly selective agonists and antagonists for the A1 , A2a , and A3 adenosine receptors, which are vital targets for treating ischemia, inflammation, and asthma [3].
References
- Title: 2-Amino-6-hydroxy-5-(2-propenyl)-4(1H)-pyrimidinone Safety Data Sheet Source: AK Scientific, Inc. URL: [1]
- Title: JP5907986B2 - Compounds as respiratory stimulants for the treatment of respiratory control disorders Source: Google P
- Title: Search for new purine- and ribose-modified adenosine analogues as selective agonists and antagonists at adenosine receptors Source: Journal of Medicinal Chemistry (via NIH/PMC) URL: [3]
